Cas no 852572-02-2 (2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-)

• Product Name: 2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
• CAS No: 852572-02-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 3286051
• PubChem ID: 22965782
• Update Time: 2025-04-21

2H-PYRAN, 4-ETHYLIDENETETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2H-PYRAN, 4-ETHYLIDENETETRAHYDRO-
• 4-ethylidene tetrahydro-2h-pyran
• SCHEMBL2010571
• DB-123454
• CS-0069590
• 4-ethylidenetetrahydro-2h-pyran
• CHHRZBYYDKQUJV-UHFFFAOYSA-N
• 852572-02-2
• 4-ethylideneoxane

• Inchi： 1S/C7H12O/c1-2-7-3-5-8-6-4-7/h2H,3-6H2,1H3
• InChI Key： CHHRZBYYDKQUJV-UHFFFAOYSA-N
• SMILES： O1CC/C(=C\C)/CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes